molecular formula C6H12O4S B1595003 (Tetrahydrofuran-2-yl)methyl methanesulfonate CAS No. 72641-13-5

(Tetrahydrofuran-2-yl)methyl methanesulfonate

Cat. No. B1595003
CAS RN: 72641-13-5
M. Wt: 180.22 g/mol
InChI Key: NNOQIGNUIUKVDJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(Tetrahydrofuran-2-yl)methyl methanesulfonate is a useful research compound. Its molecular formula is C6H12O4S and its molecular weight is 180.22 g/mol. The purity is usually 95%.
The exact mass of the compound (Tetrahydrofuran-2-yl)methyl methanesulfonate is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 103198. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality (Tetrahydrofuran-2-yl)methyl methanesulfonate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Tetrahydrofuran-2-yl)methyl methanesulfonate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

72641-13-5

Product Name

(Tetrahydrofuran-2-yl)methyl methanesulfonate

Molecular Formula

C6H12O4S

Molecular Weight

180.22 g/mol

IUPAC Name

oxolan-2-ylmethyl methanesulfonate

InChI

InChI=1S/C6H12O4S/c1-11(7,8)10-5-6-3-2-4-9-6/h6H,2-5H2,1H3

InChI Key

NNOQIGNUIUKVDJ-UHFFFAOYSA-N

SMILES

CS(=O)(=O)OCC1CCCO1

Canonical SMILES

CS(=O)(=O)OCC1CCCO1

Other CAS RN

72641-13-5

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Mesyl chloride (6.17 g) was dropwise added to a solution of 5.0 g of (tetrahydro-2furanyl)methanol, 2.18 g of triethylamine and 30 ml of tetrahydrofuran under ice-cooling over 30 minutes, followed by stirring at the same temperature for 2 hours. After the completion of reaction, the insolubles were filtered, and the filtrate was then concentrated under a reduced pressure to obtain (tetrahydro-2-furanyl)methyl methanesulfonate as an oil.
Quantity
6.17 g
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
2.18 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

Tetrahydrofurfuryl alcohol (2.01 g, 19.7 mmol, 1.0 eq.) was dissolved in dichloromethane (100 mL) under an argon atmosphere, cooled to 0° C. and treated sequentially with triethylamine (3.02 mL, 21.7 mmol, 1.1 eq) and methanesulfonyl chloride (1.60 mL, 20.7 mmol, 1.05 eq.). The ice bath was removed and stirring continued for 14 h before the mixture was poured into a separatory funnel containing water. The phases were separated and the organic layer was washed with water (4×), dried on MgSO4, filtered and concentrated in vacuo to yield 3.26 g [92%] of tetrahydrofurfuryl methanesulfonate as a crude pale yellow oil, used in the subsequent displacement step without purification.
Quantity
2.01 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
3.02 mL
Type
reactant
Reaction Step Two
Quantity
1.6 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.